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Compound of Interest

2-Chloro-10-methyl-3,4-
Compound Name:
diazaphenoxazine

cat. No.: B1305638

An In-depth Technical Guide to 2-Chloro-10-
methyl-3,4-diazaphenoxazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-10-methyl-3,4-
diazaphenoxazine, a heterocyclic compound identified primarily as a key intermediate in the
synthesis of the tricyclic antidepressant Pipofezine. While detailed public data on the
standalone properties and biological activity of this compound are limited, this document
consolidates the available information regarding its chemical identity, synthesis, and
relationship to its pharmacologically active derivative. This guide aims to serve as a
foundational resource for researchers and professionals in the fields of medicinal chemistry
and drug development.

Chemical Structure and Identity

2-Chloro-10-methyl-3,4-diazaphenoxazine is a substituted diazaphenoxazine with the
following chemical structure:

Systematic Name: 2-Chloro-10-methyl-3,4-diazaphenoxazine CAS Number: 27225-84-9
Molecular Formula: C11HsCIN3O Molecular Weight: 233.65 g/mol
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The structure features a tricyclic core consisting of a benzene ring fused to a pyridazino-
oxazine system. The key substituents are a chlorine atom at the 2-position and a methyl group
at the 10-position.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-Chloro-10-methyl-3,4-
diazaphenoxazine are not extensively reported in publicly available literature. The following
table summarizes the available information, which is largely sourced from chemical supplier

databases.
Property Value Source
Molecular Weight 233.65 g/mol Chemical Supplier Databases
Melting Point Not Determined
Boiling Point Not Determined
Solubility Not Determined

Note: The lack of comprehensive, peer-reviewed data on these properties highlights a
significant gap in the current understanding of this compound as an independent chemical
entity.

Synthesis and Experimental Protocols

The synthesis of 2-Chloro-10-methyl-3,4-diazaphenoxazine is primarily documented in the
context of its role as a precursor to Pipofezine. While the seminal work by Mashkovskii et al.
(1969) on Pipofezine likely contains the original synthesis protocol, this publication is not
readily available in a detailed, translated format. However, based on its chemical structure, a
plausible synthetic pathway can be inferred.

General Synthetic Workflow (Hypothesized)

The logical flow for the synthesis of 2-Chloro-10-methyl-3,4-diazaphenoxazine and its
subsequent conversion to Pipofezine is outlined below. This represents a generalized workflow,
and specific reaction conditions would require experimental validation.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1305638?utm_src=pdf-body
https://www.benchchem.com/product/b1305638?utm_src=pdf-body
https://www.benchchem.com/product/b1305638?utm_src=pdf-body
https://www.benchchem.com/product/b1305638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-methylpiperazine

2-Chloro-10-methyl-3,4-diazaphenoxazine
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Caption: Hypothesized synthetic workflow for 2-Chloro-10-methyl-3,4-diazaphenoxazine and
its conversion to Pipofezine.

Detailed Experimental Protocol (Not Available)

A detailed, validated experimental protocol for the synthesis of 2-Chloro-10-methyl-3,4-
diazaphenoxazine, including specific reagents, solvents, reaction times, temperatures, and
purification methods, is not available in the accessible scientific literature. Researchers
interested in synthesizing this compound would need to develop and optimize a procedure
based on analogous chemical transformations.

Biological Activity and Signaling Pathways

There is no direct evidence or published research on the biological activity or mechanism of
action of 2-Chloro-10-methyl-3,4-diazaphenoxazine itself. Its significance is derived from its
role as a direct precursor to Pipofezine.

Relationship to Pipofezine

Pipofezine (also known as Azafen) is a tricyclic antidepressant that has been used clinically in
some countries. It is understood to act as a serotonin reuptake inhibitor. The conversion of 2-
Chloro-10-methyl-3,4-diazaphenoxazine to Pipofezine involves a nucleophilic aromatic
substitution reaction where the chlorine atom is displaced by N-methylpiperazine.
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The logical relationship between the precursor, the reaction, and the final active pharmaceutical
ingredient is illustrated in the following diagram:

2-Chloro-10-methyl-3,4-diazaphenoxazine
(Inactive Precursor)

Reaction with
N-methylpiperazine

Pipofezine
(Active Pharmaceutical Ingredient)

Click to download full resolution via product page

« To cite this document: BenchChem. [2-Chloro-10-methyl-3,4-diazaphenoxazine chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305638#2-chloro-10-methyl-3-4-diazaphenoxazine-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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